4-(2-(cyclohex-1-en-1-yl)ethyl)-1-(4-methoxyphenyl)hexahydrothieno[3,4-b]pyrazin-2(1H)-one 6,6-dioxide

• IUPAC Name: 1-[2-(cyclohexen-1-yl)ethyl]-4-(4-methoxyphenyl)-6,6-dioxo-4a,5,7,7a-tetrahydro-2H-thieno[3,4-b]pyrazin-3-one
• InChI: InChI=1S/C21H28N2O4S/c1-27-18-9-7-17(8-10-18)23-20-15-28(25,26)14-19(20)22(13-21(23)24)12-11-16-5-3-2-4-6-16/h5,7-10,19-20H,2-4,6,11-15H2,1H3
• InChI Key: XKWOZOPHYUANGR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C3CS(=O)(=O)CC3N(CC2=O)CCC4=CCCCC4
• Molecular Formula: C21H28N2O4S
• Molecular Weight: 404.5 g/mol

Description

4-(2-(cyclohex-1-en-1-yl)ethyl)-1-(4-methoxyphenyl)hexahydrothieno[3,4-b]pyrazin-2(1H)-one 6,6-dioxide is a useful research compound. Its molecular formula is C21H28N2O4S and its molecular weight is 404.53. The purity is usually 95%.
BenchChem offers high-quality 4-(2-(cyclohex-1-en-1-yl)ethyl)-1-(4-methoxyphenyl)hexahydrothieno[3,4-b]pyrazin-2(1H)-one 6,6-dioxide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(2-(cyclohex-1-en-1-yl)ethyl)-1-(4-methoxyphenyl)hexahydrothieno[3,4-b]pyrazin-2(1H)-one 6,6-dioxide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Diversity-Oriented Synthesis and Biological Screening

A study titled "Diversity-Oriented Synthesis of a Library of Substituted Tetrahydropyrones Using Oxidative Carbon-Hydrogen Bond Activation and Click Chemistry" by Zaware et al. (2011) outlines a method for synthesizing a variety of non-natural compounds through oxidative C-H bond activation and click chemistry. This method facilitates the creation of structurally diverse compounds for screening against numerous biological targets, which could include compounds similar to the one (Zaware et al., 2011).

Biomimetic Syntheses of Polyketide Aromatics

Griffin et al. (1984) described the biomimetic synthesis of polyketide aromatic systems from methoxypyrylium compounds derived from 2H-pyran-2-ones and 4H-pyran-4-ones. This research demonstrates the potential for synthesizing complex aromatic compounds through biomimetic pathways, which might be applicable to the synthesis or modification of the compound (Griffin et al., 1984).

Catalytic Oxidation of Hydrocarbons

In a study by Schuchardt et al. (1996), titled "Methyltrioxorhenium catalyzed oxidation of saturated and aromatic hydrocarbons by H2O2 in air," the researchers explored the oxidation of various hydrocarbons using catalytic amounts of MTO. This research might provide insights into catalytic methods that could be relevant for functionalizing or modifying the structure of compounds similar to the one mentioned (Schuchardt et al., 1996).

Encapsulation in Zeolites for Catalysis

Ghorbanloo and Alamooti (2017) investigated the encapsulation of a molybdenum(VI) complex in zeolite Y, which was used as a catalyst for the oxidation of alcohols and hydrocarbons. The use of encapsulated catalysts could offer a novel approach to the synthesis or modification of complex organic compounds, including the one of interest (Ghorbanloo & Alamooti, 2017).